1-[(4-chlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O4/c1-27-18-10-9-16(12-19(18)28-2)23-20(25)17-4-3-11-24(21(17)26)13-14-5-7-15(22)8-6-14/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: MZMRABUHBMLQJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol

Description

The compound “1-[(4-chlorophenyl)methyl]-N-(3,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic heterocyclic aromatic ring with one nitrogen atom. The molecule also includes chlorophenyl, dimethoxyphenyl, and carboxamide groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a carboxamide group, and aromatic rings with chloro and methoxy substituents. These functional groups could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the pyridine ring could participate in electrophilic substitution reactions, and the carboxamide group could be involved in hydrolysis or condensation reactions.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antidepressant and Nootropic Agents : A study explored the synthesis of Schiff’s bases and 2-azetidinones, including compounds related to the chemical structure of interest. They found that certain compounds exhibited significant antidepressant and nootropic activities, suggesting potential for CNS-related therapeutic applications (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Characterization and Structural Analysis

• Hydrogen Bonding in Anticonvulsant Enaminones : Research on the crystal structures of three anticonvulsant enaminones, including compounds structurally similar to the chemical of interest, revealed insights into their hydrogen bonding and molecular conformation, contributing to understanding their pharmacological properties (Kubicki, Bassyouni, & Codding, 2000).

Potential Biological Activities

• Antimicrobial Activities : A study synthesizing novel tetrahydropyrimidine derivatives related to the compound showed significant inhibition on bacterial and fungal growth, highlighting their potential as antimicrobial agents (Akbari et al., 2008).
• Anticonvulsant Properties : The synthesis of certain pyrazolo[3,4-b]pyridines, bearing resemblance to the compound, revealed their potential as anticonvulsant agents, demonstrating the compound's potential in neurological disorders (Quiroga et al., 1999).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many drugs work by interacting with specific proteins or enzymes in the body. Without specific information about this compound’s biological activity, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for potential medicinal properties, given that many biologically active compounds contain similar functional groups.